Cas no 941294-34-4 (5-Bromo-4-o-tolylpyrimidine)

5-Bromo-4-o-tolylpyrimidine is a brominated pyrimidine derivative featuring an ortho-tolyl substituent, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical research. The bromine atom at the 5-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex heterocyclic frameworks. The ortho-tolyl group contributes to steric and electronic modulation, influencing reactivity and binding properties in medicinal chemistry applications. This compound is particularly valuable in the development of kinase inhibitors and other biologically active molecules. Its well-defined structure and synthetic flexibility make it a reliable building block for advanced chemical research.
5-Bromo-4-o-tolylpyrimidine structure
5-Bromo-4-o-tolylpyrimidine structure
Product Name:5-Bromo-4-o-tolylpyrimidine
CAS No:941294-34-4
MF:C11H9BrN2
MW:249.106561422348
MDL:MFCD09475895
CID:856408
PubChem ID:26369952
Update Time:2025-06-07

5-Bromo-4-o-tolylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-(o-tolyl)pyrimidine
    • 5-Bromo-4-(2-methylphenyl)pyrimidine
    • 5-Bromo-4-o-tolylpyrimidine
    • 5-Bromo-4-(2-methylphenyl)pyrimidine (ACI)
    • CS-0205695
    • J-517109
    • AKOS015834335
    • BS-23352
    • DTXSID20650026
    • MFCD09475895
    • SB58888
    • 941294-34-4
    • MDL： MFCD09475895
    • Inchi： 1S/C11H9BrN2/c1-8-4-2-3-5-9(8)11-10(12)6-13-7-14-11/h2-7H,1H3
    • InChI Key： XVDXNYDQDDAKED-UHFFFAOYSA-N
    • SMILES： BrC1C(C2C(C)=CC=CC=2)=NC=NC=1

Computed Properties

  • Exact Mass: 247.99500
  • Monoisotopic Mass: 247.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78000
  • LogP: 3.21450

5-Bromo-4-o-tolylpyrimidine Security Information

  • Hazardous Material Identification： Xi

5-Bromo-4-o-tolylpyrimidine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-4-o-tolylpyrimidine Pricemore >>

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abcr
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abcr
AB236754-5 g
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abcr
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5-Bromo-4-o-tolylpyrimidine Production Method

Production Method 1

4595-59-9 4595-59-9
941294-34-4 941294-34-4
Reaction Conditions
1.1 Reagents: Magnesium ,  Iodine Solvents: 2-Methyltetrahydrofuran ;  rt; 0 °C
1.2 Solvents: 2-Methyltetrahydrofuran ;  0 °C; 0 °C → rt; 0.5 - 1 h, rt
1.3 Reagents: Acetic acid
1.4 Reagents: Potassium hydroxide ,  Potassium ferricyanide Solvents: Water ;  2 h, rt
Reference
A process for preparing 4-substituted-5-bromopyrimidines
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5-Bromo-4-o-tolylpyrimidine Raw materials

5-Bromo-4-o-tolylpyrimidine Preparation Products

5-Bromo-4-o-tolylpyrimidine Related Literature

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